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Compound of Interest

Compound Name: ML-7

Cat. No.: B1676662

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and procedural clarity is paramount. This document provides essential, immediate safety and
logistical information for handling ML-7, a potent and selective inhibitor of myosin light chain
kinase (MLCK). Adherence to these guidelines is critical for safe handling, accurate
experimental execution, and proper disposal.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ML-7 hydrochloride is provided in
the table below for quick reference.
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Property

Value

Chemical Name

1-(5-lodonaphthalene-1-

sulfonyl)homopiperazine, hydrochloride

Synonyms

ML-7 hydrochloride

CAS Number

110448-33-4

Molecular Formula

C15H17IN202S - HCI

Molecular Weight 452.74 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and ethanol

Storage Store at 2-8°C. Keep tightly closed and

protected from light.

Personal Protective Equipment (PPE)

When handling ML-7, appropriate personal protective equipment is mandatory to prevent

exposure. The following PPE should be worn at all times in the laboratory.
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PPE Category Recommended Equipment  Specifications

Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves suitable. Inspect gloves for any

tears or punctures before use.

o Must be worn to protect
) Safety glasses with side ) )
Eye Protection ) against splashes or airborne
shields or goggles )
particles.

A standard lab coat is required.

For procedures with a higher
Body Protection Laboratory coat risk of splashing, a chemical-

resistant apron should be worn

over the lab coat.

Use a NIOSH-approved

Not generally required for respirator if there is a risk of
Respiratory Protection small quantities handled with generating dust or aerosols, or
adequate ventilation. if working in a poorly ventilated
area.

Health Hazard Information

ML-7 is a chemical compound that requires careful handling due to its potential health effects.
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Hazard Description First Aid Measures

Move the person to fresh air. If
) May cause respiratory tract breathing is difficult, give
Inhalation o .
irritation. oxygen. Seek medical

attention if symptoms persist.

Immediately wash the affected

area with soap and plenty of
Skin Contact May cause skin irritation. water. Remove contaminated

clothing. Seek medical

attention if irritation develops.

Immediately flush eyes with

) plenty of water for at least 15
May cause serious eye _ _ .
Eye Contact T minutes, occasionally lifting the
irritation. _
upper and lower eyelids. Seek

medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion Harmful if swallowed. give anything by mouth to an

unconscious person. Seek

immediate medical attention.

Experimental Protocols

While specific experimental concentrations and incubation times will vary depending on the cell
type and research question, the following provides a general procedural framework for in vitro
and in vivo applications of ML-7.

In Vitro Cell Culture Protocol with ML-7

This protocol outlines the general steps for treating adherent cells, such as MCF-7, with ML-7.

o Cell Seeding: Plate cells at the desired density in a suitable culture vessel and allow them to
adhere and grow to the desired confluency (typically 70-80%).
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e Preparation of ML-7 Stock Solution: Prepare a stock solution of ML-7 in an appropriate
solvent, such as DMSO, at a concentration of 10-20 mM. Store the stock solution at -20°C.

e Preparation of Working Solution: On the day of the experiment, dilute the ML-7 stock solution
in a complete cell culture medium to the desired final concentration. It is crucial to perform
serial dilutions to ensure accuracy.

o Cell Treatment: Remove the existing culture medium from the cells and replace it with the
medium containing the desired concentration of ML-7.

 Incubation: Incubate the cells for the desired period, as determined by the specific
experimental design.

e Analysis: Following incubation, cells can be harvested for various downstream analyses,
such as western blotting, immunofluorescence, or cell viability assays.

In Vivo Administration Protocol in a Rabbit Model of
Atherosclerosis

This protocol provides a general guideline for the oral administration of ML-7 in a rabbit model.

[1I[21[3][4]15]

» Animal Model: Establish an atherosclerosis model in rabbits, typically by feeding a high-
cholesterol diet for a specified period.[1][2][3][4][5]

e Preparation of ML-7 Formulation: For oral administration, ML-7 can be dissolved in a
suitable vehicle, such as a 10% DMSO solution in corn oil. The final concentration should be
calculated based on the desired dosage and the rabbit's body weight.

e Administration: Administer the ML-7 formulation to the rabbits orally, for example, at a daily
dose of 1 mg/kg.

e Monitoring: Monitor the animals regularly for any adverse effects.

» Data Collection: At the end of the study period, collect relevant tissues and blood samples for
analysis.
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Signaling Pathway

ML-7 is a potent and selective inhibitor of Myosin Light Chain Kinase (MLCK). MLCK plays a
crucial role in regulating smooth muscle contraction and has been implicated in various cellular
processes, including cell migration and proliferation. The signaling pathway below illustrates
the mechanism of action of ML-7.

Click to download full resolution via product page

Caption: ML-7 inhibits MLCK, preventing the phosphorylation of MLC and subsequent cellular
responses.

Operational and Disposal Plans
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Proper handling and disposal of ML-7 and associated waste are crucial to ensure laboratory

and environmental safety.

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area.
Ventilate: Ensure the area is well-ventilated.

Containment: Wear appropriate PPE and contain the spill using an inert absorbent material
(e.g., vermiculite, sand).

Collection: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable detergent and water.

Waste Disposal

All waste materials contaminated with ML-7 must be disposed of as hazardous chemical waste

in accordance with institutional and local regulations.[6][7][8][9][10]

Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, and empty
vials, in a designated, clearly labeled hazardous waste container.[7][9][10]

Liguid Waste: Collect all liquid waste containing ML-7 in a sealed, labeled, and chemical-
resistant container.[7][9][10] Do not dispose of ML-7 solutions down the drain.[6][7][8]

Container Disposal: Empty ML-7 containers must be triple-rinsed with an appropriate
solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[9][10]
After rinsing, the container can be disposed of as regular laboratory glass or plastic waste,
with the label defaced.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure

the integrity of their experimental results when working with ML-7.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1676662?utm_src=pdf-body
https://www.benchchem.com/product/b1676662?utm_src=pdf-body
https://download.basf.com/p1/000000000030656206_SDS_GEN_CA/en_CA/Extension_GE_30656206_SDS_GEN_CA_en_3-0.pdf
https://cms.ccsd.net/resources/environmental-services/chemical-labeling-disposal-hazmat-4-16-2015.pdf
https://research.cuanschutz.edu/docs/librariesprovider148/ehs_documents/guidance-and-manuals/hazardous-materials-management-plan.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://cms.ccsd.net/resources/environmental-services/chemical-labeling-disposal-hazmat-4-16-2015.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1676662?utm_src=pdf-body
https://cms.ccsd.net/resources/environmental-services/chemical-labeling-disposal-hazmat-4-16-2015.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1676662?utm_src=pdf-body
https://download.basf.com/p1/000000000030656206_SDS_GEN_CA/en_CA/Extension_GE_30656206_SDS_GEN_CA_en_3-0.pdf
https://cms.ccsd.net/resources/environmental-services/chemical-labeling-disposal-hazmat-4-16-2015.pdf
https://research.cuanschutz.edu/docs/librariesprovider148/ehs_documents/guidance-and-manuals/hazardous-materials-management-plan.pdf
https://www.benchchem.com/product/b1676662?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1676662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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